Cas no 40781-53-1 (2-Chloro-N-(3-nitrophenyl)propanamide)

• Product Name: 2-Chloro-N-(3-nitrophenyl)propanamide
• CAS No: 40781-53-1
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• MDL: MFCD03147405
• CID: 327107
• PubChem ID: 532272
• Update Time: 2025-04-19

2-Chloro-N-(3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-chloro-N-(3-nitrophenyl)-, (S)- (9CI)
• 2-CHLORO-N-(3-NITROPHENYL)PROPANAMIDE
• DKFBWJTZPPJWFC-UHFFFAOYSA-N
• CS-0218711
• SR-01000037475-1
• 40781-53-1
• DTXSID90336325
• SR-01000037475
• AKOS005171051
• Propanamide, N-(3-nitrophenyl)-2-chloro-
• EN300-01800
• MFCD03147405
• VS-14062
• 379255-79-5
• Z56867223
• 2-Chloro-N-(3-nitro-phenyl)-propionamide
• 2-Chloro-N-(3-nitrophenyl)propanamide

• MDL： MFCD03147405
• Inchi： 1S/C9H9ClN2O3/c1-6(10)9(13)11-7-3-2-4-8(5-7)12(14)15/h2-6H,1H3,(H,11,13)
• InChI Key： DKFBWJTZPPJWFC-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 228.0301698g/mol
• Monoisotopic Mass: 228.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

2-Chloro-N-(3-nitrophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)